Diethyl 2-hydroxyethyl phosphate

• CAS RN: 108351-09-3
• Molecular Formula: C6H15O5P
• Molecular Weight: 198.15 g/mol
• IUPAC Name: diethyl 2-hydroxyethyl phosphate
• InChI: InChI=1S/C6H15O5P/c1-3-9-12(8,10-4-2)11-6-5-7/h7H,3-6H2,1-2H3
• InChI Key: ABUPITQJZCZPNC-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(OCC)OCCO

Description

Diethyl 2-hydroxyethyl phosphate is a useful research compound. Its molecular formula is C6H15O5P and its molecular weight is 198.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2 liter, 3-necked flask was equipped with a Dewar condenser, gas inlet and stirring bar. 875 grams (5.7 mole) of diethyl hydrogen phosphate was placed into the flask and about 400 grams of ethylene oxide were added over a 4 hour period. When the exotherm slowed, (pot temperature 50° C.) acid number=70. After the exotherm ceased and temperature dropped to 40° C., acid number=about 50. After refluxing of the ethylene oxide at 50° C. for 1 hour, acid number=about 18, after 3 hours at 50° C. acid number=about 7. All the above acid numbers were based on methyl red end point titration. The total yield was 1171 grams. Approximately half of the product was then wipe film distilled at 80° C. and 0.5 millimeter Hg. NMR data showed a compound having the formula: ##STR26## acid number=1.7 to methyl red, 6.7 to PNB HCl acid to methyl red=14.3 to phenolphthalein=16.3 H2O acid number=4.8 to methyl red HCl/H2O acid number=12.6 to methyl red Thus, the compound has the structure ##STR27##